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How to Proceed with Your Research

Despite the lack of readily available protocols, the search results do contain extensive information on modern

experimental models for studying metastasis. You can use this general framework to design your own

experiments should you be working with a similar compound.

The table below summarizes some of the key in vivo models available for metastasis research, as detailed in

the recent literature [1] [2].

Model Type Key Characteristics
Applications in Metastasis
Research

Patient-Derived
Xenografts (PDX)

Implantation of human tumor tissue into

immunocompromised mice; preserves
original tumor characteristics [2].

Studying metastatic behavior,

personalized therapy testing,
and biomarker discovery [2].

Genetically
Engineered Mouse
Models (GEMMs)

Genetically modified mice that develop
spontaneous tumors and metastases [2].

Investigating tumor initiation,
progression, and metastasis in

an immune-competent
environment [1].

Chick Chorioallantoic
Membrane (CAM)
Assay

Tumor cells grafted onto the vascular-
rich membrane of a chick embryo [1] [2].

Studying tumor cell invasion,
angiogenesis, and interactions
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Model Type Key Characteristics
Applications in Metastasis
Research

with blood vessels
(intravasation) [1].

Zebrafish Model Transparent embryos allow for direct
visualization of cancer cell dissemination

[2].

Real-time observation of cancer
cell migration, invasion,

extravasation, and drug
screening [2].

Experimental Workflow for Metastasis Studies

To help conceptualize your project, here is a general workflow for evaluating an anti-metastatic compound

like Aderbasib in a preclinical setting. This diagram integrates the models mentioned above into a logical

sequence.
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Suggestions for Finding Specific Data

To continue your research on Aderbasib, you could try the following:

Search Clinical Trial Registries: Check databases like ClinicalTrials.gov for archived records of
Aderbasib (INCB7839) trials, which may contain references to published results or methodologies.
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Consult Older Literature: Since the drug was shelved in 2011, the most detailed experimental data

will likely be in scientific papers published between 2005 and 2012.
Explore Similar Compounds: Consider investigating preclinical data on other ADAM10/ADAM17

inhibitors that are still in development, as their experimental models could be highly relevant and
more readily available.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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